9-Thiabicyclo(3.3.1)-non-1-ene

Specification

• CAS No.: 50436-33-4
• Molecular Formula: C8H12S
• Molecular Weight: 140.25 g/mol
• IUPAC Name: 9-thiabicyclo[3.3.1]non-1-ene
• Standard InChI: InChI=1S/C8H12S/c1-3-7-5-2-6-8(4-1)9-7/h3,8H,1-2,4-6H2
• Standard InChI Key: NXYUYXMXSTVYSG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CCC=C(C1)S2

Introduction

Structural Characteristics and Molecular Identity

Molecular Framework and Nomenclature

9-Thiabicyclo(3.3.1)-non-1-ene belongs to the class of bicyclic sulfides, featuring a sulfur atom integrated into a bridged bicyclo[3.3.1]nonane skeleton. The "thia" prefix denotes the replacement of a carbon atom with sulfur, while the numbering system reflects the bridgehead positions within the bicyclic system. The compound’s IUPAC Standard InChIKey (NXYUYXMXSTVYSG-UHFFFAOYSA-N) and CAS Registry Number (50436-33-4) provide unambiguous identification across chemical databases.

Electronic Structure and Ionization Energy

Photoelectron spectroscopy studies have determined the vertical ionization energy of 9-Thiabicyclo(3.3.1)-non-1-ene to be 8.35 eV, a value indicative of its electronic stability. This measurement, conducted using photoelectron (PE) methods, aligns with the compound’s constrained geometry, which limits conjugation between the sulfur lone pairs and the bicyclic framework.

Physicochemical Properties

Hydrolysis Reactivity

A hallmark of 9-Thiabicyclo(3.3.1)-non-1-ene is its reduced reactivity in hydrolysis reactions compared to analogous vinyl ethers and olefins. The bicyclic structure imposes steric and electronic constraints that hinder the stabilization of carbocation intermediates during acid- or base-catalyzed hydrolysis. Key findings include:

Property	Value/Observation
Hydrolysis rate (relative)	Slower than vinyl ethers
Isotope effect ($k_{\text{H}}/k_{\text{D}}$)	1.9

The isotope effect of 1.9 suggests a rate-determining carbon protonation step, consistent with a mechanism involving initial protonation at the vinyl sulfide’s α-carbon.

Reactivity and Mechanistic Insights

Comparative Hydrolysis Dynamics

In comparative studies with 9-oxabicyclo[3.3.1]non-1-ene (a vinyl ether analog), 9-Thiabicyclo(3.3.1)-non-1-ene exhibits lower reactivity due to sulfur’s weaker ability to stabilize adjacent carbocations via hyperconjugation. This contrasts with olefins, where conjugation freely stabilizes transition states. The table below summarizes these differences:

Compound Type	Relative Hydrolysis Rate	Carbocation Stabilization
Olefin	High	Strong (via conjugation)
Vinyl Ether	Moderate	Moderate (oxygen lone pairs)
9-Thiabicyclo(3.3.1)-non-1-ene	Low	Weak (sulfur participation)

Isotope Effects and Mechanistic Probes

The deuterium isotope effect ($k_{\text{H}}/k_{\text{D}} = 1.9$) observed in hydrolysis reactions underscores the involvement of proton transfer in the rate-determining step. This aligns with mechanisms proposed for structurally related vinyl ethers, where protonation precedes nucleophilic attack by water.

Comparative Analysis with Related Bicyclic Systems

9-Borabicyclo[3.3.1]nonane (9-BBN)

Unlike 9-Thiabicyclo(3.3.1)-non-1-ene, the boron-containing analog 9-BBN is a dimeric hydroboration reagent renowned for its regioselectivity in Suzuki couplings. While both compounds share a bicyclo[3.3.1] framework, their reactivities diverge due to the differing electronegativities and bonding characteristics of sulfur versus boron.

Data Compendium

Ionization Energy and Structural Data

Parameter	Value	Method
Molecular weight	140.25 g/mol	Calculated
Ionization energy	8.35 eV	PE
CAS Registry Number	50436-33-4	—

Hydrolysis and Kinetic Parameters

Parameter	Value	Context
Isotope effect ($k_{\text{H}}/k_{\text{D}}$)	1.9	Rate-determining protonation
Relative hydrolysis rate	Vinyl sulfide < Vinyl ether < Olefin	Steric and electronic effects